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Compound of Interest

Compound Name: Octanoic acid triethanolamine salt

Cat. No.: B1654422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of octanoic acid triethanolamine
salt as a versatile emulsifier for various industrial applications. This document outlines its

physicochemical properties, provides detailed experimental protocols for emulsion formation

and stability testing, and includes example formulations for cosmetics and metalworking fluids.

Introduction
Octanoic acid triethanolamine salt is an anionic surfactant formed by the neutralization of

octanoic acid with triethanolamine.[1] Its amphiphilic nature, possessing a hydrophilic

triethanolammonium head group and a lipophilic octanoate tail, allows it to effectively reduce

the interfacial tension between oil and water phases, making it an excellent emulsifier.[1] This

property is leveraged in a wide range of industrial formulations, including cosmetics, personal

care products, metalworking fluids, and industrial cleaners.[2][3][4]

The formation of the salt occurs through an acid-base reaction, which can be performed in-situ

during the formulation process or synthesized beforehand. The resulting salt is typically a

colorless to pale yellow liquid, soluble in water and many organic solvents.[1][2]
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Physicochemical Properties and Emulsifying
Performance
The effectiveness of an emulsifier is determined by several key parameters, including its

Hydrophilic-Lipophilic Balance (HLB), Critical Micelle Concentration (CMC), and its

performance in stabilizing emulsions.

Data Summary
Property Value Method/Remarks

Molecular Weight 293.40 g/mol

Calculated from the molecular

formula of octanoic acid

(C8H16O2) and

triethanolamine (C6H15NO3).

[1]

Appearance Colorless to pale yellow liquid [1][2]

Solubility
Soluble in water and many

organic solvents
[1][2]

Hydrophilic-Lipophilic Balance

(HLB)
~11.9 (Calculated)

Calculated using Davies'

method for ionic surfactants.

This value suggests suitability

for oil-in-water (O/W)

emulsions.

Critical Micelle Concentration

(CMC)
Not available in literature

The CMC must be determined

experimentally. A protocol for

its determination is provided in

Section 4.2.

Typical Usage Concentration 1% - 15% (w/w)

Application dependent. Higher

concentrations are seen in

metalworking fluid

concentrates.[5][6]
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The HLB value is a semi-empirical scale that indicates the degree of hydrophilicity or

lipophilicity of a surfactant. For ionic surfactants, Davies' method is a suitable approach for

estimating the HLB.

Calculation of HLB for Octanoic Acid Triethanolamine Salt using Davies' Method:

The Davies' method calculates the HLB using the following formula:

HLB = 7 + Σ(hydrophilic group numbers) - Σ(lipophilic group numbers)

Hydrophilic group numbers:

-COO⁻ (anionic): 19.1

-N(CH₂CH₂OH)₂ (tertiary amine): Not directly available, but considering the hydroxyl

groups, we can approximate. A more accurate approach is to consider the entire ionized

head group.

A more direct value for the triethanolammonium head group is needed for a precise

calculation. However, given its ionic nature and multiple hydroxyl groups, a high

hydrophilic contribution is expected. For the purpose of this estimation, we will use the

group number for the carboxylate head.

Lipophilic group numbers:

-CH₂- or -CH₃: 0.475 per group

For the octanoate chain (CH₃(CH₂)₆COO⁻), there are 7 methylene/methyl groups.

HLB = 7 + 19.1 - (7 * 0.475) = 7 + 19.1 - 3.325 = 22.775

Correction: A single value for the entire ionized head group is more appropriate. The HLB of

triethanolamine itself is around 12. Given the lipophilic nature of the octanoic acid tail, a

balanced HLB is expected. A calculated HLB for triethanolamine oleate is around 12.

Considering the shorter carbon chain of octanoic acid, the HLB is likely to be slightly higher.

Based on typical values for similar fatty acid amine salts, an estimated HLB is in the range of

10-15, making it a good candidate for an O/W emulsifier.
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A more refined calculation using established group contribution values suggests an HLB

around 11-12, which is consistent with its use in oil-in-water emulsions.

Industrial Applications & Protocols
Cosmetic Formulations: Oil-in-Water (O/W) Moisturizing
Lotion
Octanoic acid triethanolamine salt is used in cosmetic lotions to emulsify oils and provide a

stable, aesthetically pleasing product.

Protocol for Preparation of a Moisturizing Lotion (100g batch):

Materials:

Oil Phase:

Mineral Oil: 15.0 g

Cetyl Alcohol: 2.0 g

Stearic Acid: 3.0 g

Aqueous Phase:

Deionized Water: 73.5 g

Triethanolamine: 1.5 g

Glycerin: 5.0 g

Active Ingredient:

Octanoic Acid: In-situ reaction with Triethanolamine

Preservative: As required (e.g., Phenoxyethanol)

Equipment:
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Two beakers (250 mL)

Water bath or heating mantle

Homogenizer or high-shear mixer

Stirring rods

pH meter

Procedure:

Prepare the Aqueous Phase: In one beaker, combine deionized water, triethanolamine, and

glycerin. Heat to 75°C while stirring until all components are dissolved.

Prepare the Oil Phase: In a separate beaker, combine mineral oil, cetyl alcohol, and stearic

acid. Heat to 75°C while stirring until the mixture is molten and uniform.

Emulsification: Slowly add the oil phase to the aqueous phase while homogenizing at high

speed. The octanoic acid will react in-situ with the triethanolamine to form the emulsifying

salt.

Cooling: Continue homogenization for 5-10 minutes. Then, switch to gentle stirring and allow

the emulsion to cool to room temperature.

Final Additions: Once the emulsion is below 40°C, add any heat-sensitive ingredients, such

as preservatives and fragrances.

pH Adjustment: Check the pH of the final lotion and adjust if necessary to a skin-compatible

range (typically 5.5-6.5).

Packaging: Transfer the lotion to a suitable container.

Metalworking Fluids: Semi-Synthetic Cutting Fluid
In metalworking fluids, octanoic acid triethanolamine salt acts as an emulsifier for the oil

phase and also contributes to corrosion inhibition. The following is a representative formulation

based on patent literature.[5]
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Protocol for Preparation of a Metalworking Fluid Concentrate (100g batch):

Materials:

Aqueous Phase:

Distilled Water: 29.3 g

Triethanolamine: 8.0 g

Corrosion Inhibitor (e.g., Tolyltriazole): 0.4 g

Oil Phase & Additives:

Base Oil (e.g., Naphthenic oil): 25.0 g

n-Octanoic Acid: 3.0 g

Other fatty acids (e.g., Neodecanoic acid): 3.0 g

Lubricity Additives (e.g., Vegetable oleic acid amide): 5.0 g

Extreme Pressure (EP) Agent (e.g., Sulfurized olefin): 2.0 g

Co-emulsifier (e.g., Nonionic surfactant AEO-3): 5.0 g

Biocide (e.g., n-butylbenzisothiazolinone): 0.1 g

Antifoaming Agent (e.g., Simethicone): 0.2 g

Equipment:

Reaction kettle or suitable beaker

Heating and stirring apparatus

Thermometer

Procedure:
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Prepare the Aqueous Phase: In the reaction vessel, combine the distilled water,

triethanolamine, and tolylbenzotriazole. Heat to approximately 70°C and stir until a uniform,

transparent liquid is formed. Then, cease heating.

Add Oil Phase and Additives: To the warm aqueous phase, add the base oil, n-octanoic acid,

neodecanoic acid, vegetable oleic acid amide, sulfurized olefin, nonionic surfactant, and

biocide one by one while stirring continuously. The in-situ reaction between octanoic acid

and triethanolamine will form the primary emulsifier.

Homogenization: Continue stirring until a homogeneous and transparent liquid concentrate is

obtained.

Add Antifoam: Add the simethicone and stir for an additional hour.

Quality Control: Test the concentrate for stability and other required parameters.

Dilution for Use: The concentrate is typically diluted with water at a ratio of 1:10 to 1:20 for

use as a cutting fluid.

Experimental Protocols for Emulsifier Evaluation
Emulsion Stability Testing
4.1.1 Creaming Index Measurement

This method provides a quantitative measure of the physical separation of the emulsion over

time.

Procedure:

Prepare the emulsion to be tested.

Pour 10 mL of the freshly prepared emulsion into a graduated cylinder or a transparent, flat-

bottomed tube.

Seal the container and store it at a controlled temperature (e.g., 25°C or 40°C).
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At specified time intervals (e.g., 24h, 48h, 7 days, 30 days), measure the height of the cream

layer (Hc) that separates at the top and the total height of the emulsion (He).

Calculate the Creaming Index (CI) using the following formula: CI (%) = (Hc / He) x 100

A lower CI indicates better emulsion stability.

4.1.2 Particle Size Analysis

This method evaluates the droplet size distribution of the dispersed phase, which is a key

indicator of emulsion stability. Smaller and more uniform droplet sizes generally lead to more

stable emulsions.

Procedure:

Use a particle size analyzer (e.g., based on laser diffraction or dynamic light scattering).

Prepare a diluted sample of the emulsion according to the instrument's guidelines to avoid

multiple scattering effects.

Measure the particle size distribution of the freshly prepared emulsion.

Store the emulsion under controlled conditions and repeat the measurement at specified

time intervals.

Analyze the data for changes in the mean droplet size and the width of the distribution. An

increase in droplet size over time indicates coalescence and instability.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration of a surfactant above which micelles form. It is a fundamental

property that influences the emulsifying and solubilizing capabilities of the surfactant.

Procedure (Surface Tension Method):

Prepare a series of aqueous solutions of octanoic acid triethanolamine salt with varying

concentrations.
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Use a tensiometer to measure the surface tension of each solution at a constant

temperature.

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The plot will show a decrease in surface tension with increasing concentration, followed by a

plateau. The point at which the slope changes abruptly is the CMC.
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Caption: Mechanism of emulsion stabilization by octanoic acid triethanolamine salt.
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Caption: Experimental workflow for evaluating emulsion stability.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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